Cas no 1305323-26-5 (Tert-butyl 5-cyano-2-azabicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: Tert-butyl 5-cyano-2-azabicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 1305323-26-5
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5271847
• Update Time: 2026-03-09

Tert-butyl 5-cyano-2-azabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-cyano-2-azabicyclo[2.2.1]heptane-2-carboxylate
• tert-butyl5-cyano-2-azabicyclo[2.2.1]heptane-2-carboxylate
• Tert-butyl 5-cyano-2-azabicyclo[2.2.1]heptane-2-carboxylate

• Inchi： 1S/C12H18N2O2/c1-12(2,3)16-11(15)14-7-9-5-10(14)4-8(9)6-13/h8-10H,4-5,7H2,1-3H3
• InChI Key： HSWMDSWJFLISJY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2C(C#N)CC1C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: 1.4
• Topological Polar Surface Area: 53.3